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Compound of Interest

Compound Name: Oleic anhydride

Cat. No.: B162843 Get Quote

Essential Safety and Handling Guide for Oleic
Anhydride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Oleic anhydride in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Chemical and Physical Properties
Oleic anhydride is a fatty acid anhydride used as a biochemical reagent in life science

research.[1][2][3] Its key properties are summarized below:
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Property Value Source

Molecular Formula C36H66O3 [4]

Molecular Weight 546.91 g/mol

Appearance Liquid

Melting Point 22-24 °C (lit.)

Boiling Point 200-215 °C at 11 mmHg (lit.)

Flash Point 109 °C (228.2 °F) - closed cup

Density 0.88 g/cm³ at 25 °C (lit.)

Hazard Identification and Personal Protective
Equipment (PPE)
Oleic anhydride is classified as a hazardous substance. Understanding its risks is the first

step toward safe handling.

GHS Hazard Classification:

Skin Irritation: Category 2

Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning
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Recommended Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Oleic anhydride to minimize exposure and

ensure personal safety.

PPE Category Specification Rationale

Eye Protection

ANSI-approved safety glasses

or chemical splash goggles. A

face shield may be necessary

for splash hazards.

Protects against serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Consult the glove

manufacturer's compatibility

chart.

Prevents skin irritation.

Body Protection

A properly fitted, buttoned

laboratory coat. Flame-

retardant coats are

recommended for larger

quantities. Wear long pants

and closed-toe shoes.

Protects skin from accidental

splashes.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

aerosol formation is likely, a

type ABEK (EN14387)

respirator filter is

recommended.

Avoids respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Oleic anhydride is crucial for safety and experimental

success.

Preparation and Engineering Controls
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Ventilation: Always handle Oleic anhydride inside a certified chemical fume hood to

minimize inhalation exposure.

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.

Spill Kit: Have a spill kit with absorbent materials (e.g., Chemizorb®) available in the

immediate work area.

Container Inspection: Before use, inspect the container for any damage or leaks.

Handling and Use
Dispensing: When transferring or dispensing, avoid creating aerosols.

Material Compatibility: Use compatible labware (e.g., glass). Avoid contact with strong

oxidizing agents.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the substance.

Post-Handling and Storage
Container Sealing: After use, tightly close the container. Opened containers must be carefully

resealed and kept upright to prevent leakage.

Storage Conditions: Store in a cool, dry, and well-ventilated area. Oleic anhydride is

sensitive to air and light. For long-term stability, store at -20°C.

Segregation: Store away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan
Proper response to emergencies and compliant disposal are critical components of the safety

protocol.

Emergency Procedures
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Incident Immediate Action

Eye Contact

Immediately rinse with plenty of water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical advice.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Inhalation Move the person to fresh air.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.

Spill

Evacuate the area. Wear appropriate PPE.

Cover drains to prevent entry into the sewer

system. Contain the spill with an inert absorbent

material and collect it into a suitable, labeled

container for disposal.

Disposal Plan
Waste Characterization: All waste materials must be properly characterized according to

applicable federal, state, and local regulations.

Containerization: Collect waste Oleic anhydride and contaminated materials in a clearly

labeled, sealed container. Do not mix with other waste streams.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Do not allow the product to enter drains or the environment.

Workflow for Handling Oleic Anhydride
The following diagram illustrates the logical workflow for the safe handling of Oleic anhydride,

from preparation to disposal.
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Caption: Workflow for Safe Handling of Oleic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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